![molecular formula C12H11BrClNO2S B4764489 2-(2-bromo-4,5-dimethoxyphenyl)-4-(chloromethyl)-1,3-thiazole](/img/structure/B4764489.png)
2-(2-bromo-4,5-dimethoxyphenyl)-4-(chloromethyl)-1,3-thiazole
Overview
Description
2-(2-bromo-4,5-dimethoxyphenyl)-4-(chloromethyl)-1,3-thiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a thiazole derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 2-(2-bromo-4,5-dimethoxyphenyl)-4-(chloromethyl)-1,3-thiazole is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell cycle progression. It has also been reported to inhibit the growth of fungi and bacteria by disrupting their cell membrane integrity.
Biochemical and Physiological Effects
This compound has been reported to exhibit various biochemical and physiological effects. It has been reported to induce DNA damage and inhibit DNA synthesis in cancer cells. It has also been reported to inhibit the activity of certain enzymes, such as topoisomerase II and β-glucosidase. In addition, it has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(2-bromo-4,5-dimethoxyphenyl)-4-(chloromethyl)-1,3-thiazole in lab experiments is its potential as a drug candidate. This compound has been reported to exhibit various pharmacological activities, making it a promising candidate for drug development. However, one of the limitations is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2-(2-bromo-4,5-dimethoxyphenyl)-4-(chloromethyl)-1,3-thiazole. One direction is to investigate its potential as a drug candidate for the treatment of various diseases, such as cancer, fungal infections, and bacterial infections. Another direction is to study its mechanism of action in more detail, in order to better understand its pharmacological activities. Additionally, future studies may focus on the synthesis of analogs of this compound, in order to improve its pharmacological properties.
Conclusion
In conclusion, this compound is a promising compound that has been extensively studied for its potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various scientific fields.
Scientific Research Applications
2-(2-bromo-4,5-dimethoxyphenyl)-4-(chloromethyl)-1,3-thiazole has been studied for its potential applications in scientific research. One of the applications is in the field of medicinal chemistry, where it has been investigated for its potential as a drug candidate. This compound has been reported to exhibit anticancer, antifungal, and antibacterial activities. It has also been studied for its potential as an anti-inflammatory agent.
properties
IUPAC Name |
2-(2-bromo-4,5-dimethoxyphenyl)-4-(chloromethyl)-1,3-thiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrClNO2S/c1-16-10-3-8(9(13)4-11(10)17-2)12-15-7(5-14)6-18-12/h3-4,6H,5H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHOTXVCWHDPTJZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C2=NC(=CS2)CCl)Br)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrClNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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